Cas no 58537-11-4 (3-CHLORO-4-FLUOROCINNAMIC ACID)

• Product Name: 3-CHLORO-4-FLUOROCINNAMIC ACID
• CAS No: 58537-11-4
• MF: C₉H₆ClFO₂
• MW: 200.594145298004
• CID: 2199121
• PubChem ID: 2063883
• Update Time: 2025-04-21

3-CHLORO-4-FLUOROCINNAMIC ACID Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-4-FLUOROCINNAMIC ACID
• trans 4-fluoro-3-chloro-cinnamic acid
• PS-6304
• (E)-3-(3-chloro-4-fluoro-phenyl)-acrylic acid
• SCHEMBL1167815
• SCHEMBL1167812
• EN300-832975
• 2-Propenoic acid, 3-(3-chloro-4-fluorophenyl)-, (2E)-
• OYFKFZBXVYKVCD-DUXPYHPUSA-N
• CK2533
• 3-(3-CHLORO-4-FLUOROPHENYL)ACRYLIC ACID
• Z2942852367
• CS-0044946
• AB01329157-02
• 155814-22-5
• NCGC00337674-01
• AKOS001082084
• MFCD01631393
• (2E)-3-(3-chloro-4-fluorophenyl)prop-2-enoic acid
• BP-12809
• EN300-11138
• (e)-3-(3-chloro-4-fluorophenyl)acrylic acid
• 58537-11-4
• (E)-3-chloro-4-fluorocinnamic acid
• (E)-3-(3-chloro-4-fluorophenyl)prop-2-enoic acid

• Inchi： 1S/C9H6ClFO2/c10-7-5-6(1-3-8(7)11)2-4-9(12)13/h1-5H,(H,12,13)/b4-2+
• InChI Key： OYFKFZBXVYKVCD-DUXPYHPUSA-N
• SMILES： ClC1=C(C=CC(/C=C/C(=O)O)=C1)F

Computed Properties

• Exact Mass: 200.0040353g/mol
• Monoisotopic Mass: 200.0040353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų